1-(4-Chlorophenyl)-1-ethylhydrazine

• CAS No.: 61715-73-9
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-1-ethylhydrazine
• InChI: InChI=1S/C8H11ClN2/c1-2-11(10)8-5-3-7(9)4-6-8/h3-6H,2,10H2,1H3
• InChI Key: FLUXEKGEVRJRJF-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)Cl)N

Description

1-(4-Chlorophenyl)-1-ethylhydrazine is an organic compound characterized by the presence of a hydrazine group attached to a 4-chlorophenyl ring and an ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Chlorophenyl)-1-ethylhydrazine can be synthesized through several methods. One common approach involves the reaction of 4-chlorophenylhydrazine with ethyl bromide under basic conditions. The reaction typically proceeds as follows:

Reactants: 4-chlorophenylhydrazine and ethyl bromide

Conditions: Basic medium (e.g., sodium hydroxide), solvent (e.g., ethanol), and reflux

Product: this compound

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Chlorophenyl)-1-ethylhydrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding azides or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.